2,6,2',6'-Tetramethylazobenzene NN'-Dioxide

• IUPAC Name: (E)-(2,6-dimethylphenyl)-[(2,6-dimethylphenyl)-oxidoazaniumylidene]-oxidoazanium
• InChI: InChI=1S/C16H18N2O2/c1-11-7-5-8-12(2)15(11)17(19)18(20)16-13(3)9-6-10-14(16)4/h5-10H,1-4H3/b18-17+
• InChI Key: MOIONWYNTORJQI-ISLYRVAYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)[N+](=[N+](C2=C(C=CC=C2C)C)[O-])[O-]
• Isomeric SMILES: CC1=C(C(=CC=C1)C)/[N+](=[N+](/C2=C(C=CC=C2C)C)\[O-])/[O-]
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

2,6,2’,6’-Tetramethylazobenzene NN’-Dioxide, also known as 2,2’,6,6’-Tetramethylazobenzene-N,N-dioxide, is a chemical compound with the molecular formula C16H18N2O2. Its molecular weight is 270.3263.

Molecular Structure Analysis

The molecular structure of 2,6,2’,6’-Tetramethylazobenzene NN’-Dioxide consists of two phenyl rings, each substituted with two methyl groups, and a central azo group (N=N) which is further substituted with two oxygen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2,6,2’,6’-Tetramethylazobenzene NN’-Dioxide include a molecular weight of 270.3263 and a sublimation enthalpy (Δ sub H°) of 107. ± 12. kJ/mol.

Scientific Research Applications

• Synthesis Techniques :

  • Li Xiao-ru (2007) demonstrated the synthesis of 2,6,2',6'-Tetramethylazobenzene using phase transfer catalysts, a technique that could be relevant for its production in various scientific applications (Li Xiao-ru, 2007).

• Halogenation and Coordination-Catalyzed Reactions :

  • D. Fahey (1971) explored the coordination-catalyzed ortho-halogenation of azobenzene, a process that produces compounds like 2,6,2',6'-tetrachloroazobenzene, indicating potential applications in specialized chemical syntheses (D. Fahey, 1971).

• Molecular Structure and Reactivity :

  • Takeuchi, Ichinohe, and Sekiguchi (2011) investigated the reactions involving similar compounds, leading to the formation of a Si2N2 four-membered ring with non-Kekulé singlet biradical character. This research could imply potential applications in materials science and molecular engineering (Takeuchi, Ichinohe, & Sekiguchi, 2011).

• Oxidation Processes :

  • T. G. Bonner and R. A. Hancock (1970) studied the oxidation of related nitrosobenzenes, which could be relevant for understanding the chemical behavior and potential applications of 2,6,2',6'-Tetramethylazobenzene NN'-Dioxide in oxidative environments (Bonner & Hancock, 1970).

• Energetic Materials and Pharmacology :

  • Zlotin et al. (2015) discussed the potential of organic compounds with nitrogen–oxygen bonds, including those similar to 2,6,2',6'-Tetramethylazobenzene NN'-Dioxide, for creating high-energy materials and socially important medications (Zlotin et al., 2015).

• Thermochemical Properties :

  • Acree et al. (1993) provided insights into the enthalpies of combustion and decomposition of related compounds, offering a basis for understanding the thermochemical properties of 2,6,2',6'-Tetramethylazobenzene NN'-Dioxide (Acree et al., 1993).

• Photochemistry and Molecular Interaction :

  • Studies like that of Ismael et al. (2012) on the photochemistry of novel tetrazole-saccharyl conjugates could provide insights into the light-induced reactions and properties of 2,6,2',6'-Tetramethylazobenzene NN'-Dioxide and similar compounds (Ismael et al., 2012).

Q & A

Q1: What is the significance of determining the dissociation enthalpy of the N=N bond in 2,2',6,6'-Tetramethylazobenzene-N,N'-Dioxide?

A1: Understanding the strength of the N=N bond in 2,2',6,6'-Tetramethylazobenzene-N,N'-Dioxide (TMABOO) is crucial for predicting its reactivity and potential applications. The research paper [] aimed to determine this bond dissociation enthalpy experimentally. By measuring the enthalpies of combustion and vaporization, along with the enthalpy of decomposition of TMABOO into its corresponding nitroso-compounds, the researchers were able to calculate a N=N bond dissociation enthalpy of (72.2±12.2) kJ·mol-1 []. This value provides valuable insight into the stability and potential reactivity of this compound, which can inform further research into its chemical behavior and potential uses.